[3-(4-Cyclohexylpiperazin-1-yl)propyl]amine
Overview
Description
“[3-(4-Cyclohexylpiperazin-1-yl)propyl]amine”, also known as CPP, is a compound that has shown great potential in various fields of research and industry. It has a molecular formula of C13H27N3 and a molecular weight of 225.37 .
Synthesis Analysis
The synthesis of compounds similar to CPP has been reported in the literature . For instance, the synthesis of two new compounds bearing the 2-MeO-Ph-piperazine moiety linked via a three carbon atom linker to the amine group of 1-adamantanamine and memantine, respectively, has been described .Molecular Structure Analysis
The molecular structure of CPP consists of a cyclohexyl group attached to a piperazine ring via a propyl linker . The piperazine ring is a six-membered ring containing two nitrogen atoms at opposite positions in the ring .Physical And Chemical Properties Analysis
CPP has a predicted boiling point of 336.4±10.0 °C and a predicted density of 0.995±0.06 g/cm3 . Its pKa value is predicted to be 10.39±0.10 .Scientific Research Applications
Neuropharmacology and 5-HT1A Receptor Modulation
- Application : [3-(4-Cyclohexylpiperazin-1-yl)propyl]amine has been investigated as a ligand for 5-HT1A receptors. Specifically, two derivatives—N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.1 3,7]decan-1-amine fumarate (8) and N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl)-3,5-dimethyl-tricylo[3.3.1.1 3,7]decan-1-amine fumarate (10)—showed high selectivity for 5-HT1A receptors with binding constants of 1.2 nM and 21.3 nM, respectively . These compounds could potentially be used in the treatment of anxiety disorders, depression, and other related conditions.
Mechanism of Action
Target of Action
The primary target of [3-(4-Cyclohexylpiperazin-1-yl)propyl]amine is the sigma-2 receptor . Sigma-2 receptors are proteins that are found in high densities in various types of tumors and play a significant role in cell proliferation and survival .
Mode of Action
[3-(4-Cyclohexylpiperazin-1-yl)propyl]amine acts as an agonist at the sigma-2 receptor . Agonists are substances that bind to specific receptors and trigger a response in the cell. In this case, the compound binds to the sigma-2 receptor, activating it .
Biochemical Pathways
It is known that sigma-2 receptor agonists can induceapoptosis (programmed cell death) in cancer cells . This suggests that the compound may affect pathways related to cell survival and death.
Result of Action
As a sigma-2 receptor agonist, [3-(4-Cyclohexylpiperazin-1-yl)propyl]amine exhibits antineoplastic and anti SARS-CoV-2 activities . Antineoplastic activity refers to the ability to prevent, inhibit, or halt the development of a neoplasm (a tumor), which is a critical property for potential cancer therapies. The compound’s anti SARS-CoV-2 activity suggests it may have potential in the treatment or prevention of COVID-19 .
properties
IUPAC Name |
3-(4-cyclohexylpiperazin-1-yl)propan-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H27N3/c14-7-4-8-15-9-11-16(12-10-15)13-5-2-1-3-6-13/h13H,1-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGWWVOPEVJJMDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCN(CC2)CCCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H27N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.